N-(3-chlorophenyl)-2-((6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(6-methyl-2-pyridin-3-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15ClN4OS/c1-12-8-17(23-18(21-12)13-4-3-7-20-10-13)25-11-16(24)22-15-6-2-5-14(19)9-15/h2-10H,11H2,1H3,(H,22,24)
• InChI Key: YFHXVOGQAVJZJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CN=CC=C2)SCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H15ClN4OS
• Molecular Weight: 370.9 g/mol

Description

N-(3-chlorophenyl)-2-((6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl)thio)acetamide, also known as CP-690,550, is a synthetic small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a key enzyme involved in the signaling pathways of cytokines, which are important mediators of immune responses. CP-690,550 has been extensively studied for its potential use as a therapeutic agent for autoimmune diseases, such as rheumatoid arthritis and psoriasis.

Scientific Research Applications

• Synthesis and Biological Activities :

  • A study involved synthesizing analogues of aminopterin and folic acid, which are structurally related to the queried compound. These analogues demonstrated significant anticancer activity both in vitro and in vivo, suggesting potential application in cancer therapy (Su et al., 1986).

• Spectroscopic and Quantum Mechanical Studies :

  • Research has explored the vibrational spectra and electronic properties of similar benzothiazolinone acetamide analogs. The study also delved into their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency and free energy of electron injection (Mary et al., 2020).

• Heterocyclic Synthesis with Activated Nitriles :

  • A research paper described the synthesis of new derivatives of thioxo-dihydropyrimidine, which is structurally related to the queried compound. The paper discussed the reactivity of these compounds towards various reagents and their potential in synthesizing functionally diverse heterocyclic compounds (Elian et al., 2014).

• Vibrational Spectroscopic Signatures :

  • A study focused on the antiviral active molecule N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide, which is structurally related. This research explored the molecule's vibrational signatures and its stereo-electronic interactions, providing insights into its potential therapeutic applications (Mary et al., 2022).

• Antimicrobial Activity of Pyrimidinone Derivatives :

  • A series of pyrimidinone and oxazinone derivatives, structurally related to the queried compound, were synthesized and tested for their antimicrobial properties. Many of these compounds exhibited good antibacterial and antifungal activities, comparable to reference drugs (Hossan et al., 2012).